Cas no 378241-48-6 (Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester)

Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester structure
378241-48-6 structure
Product Name:Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester
CAS No:378241-48-6
MF:C37H52O8
MW:624.803992271423
CID:1486116
PubChem ID:71360664
Update Time:2025-04-21

Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, bis[10-(4-formylphenoxy)decyl] ester
    • bis[10-(4-formylphenoxy)decyl] propanedioate
    • DTXSID30784442
    • 378241-48-6
    • Inchi: 1S/C37H52O8/c38-30-32-17-21-34(22-18-32)42-25-13-9-5-1-3-7-11-15-27-44-36(40)29-37(41)45-28-16-12-8-4-2-6-10-14-26-43-35-23-19-33(31-39)20-24-35/h17-24,30-31H,1-16,25-29H2
    • InChI Key: HPWNNZSEDFFCKD-UHFFFAOYSA-N
    • SMILES: O(C(CC(=O)OCCCCCCCCCCOC1C=CC(C=O)=CC=1)=O)CCCCCCCCCCOC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 624.36636
  • Monoisotopic Mass: 624.36621861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 30
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.2
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